Cas no 1502787-70-3 (4-(5-bromo-2-methylphenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(5-bromo-2-methylphenyl)-1,3-thiazol-2-amine
• CAS No: 1502787-70-3
• MF: C₁₀H₉BrN₂S
• MW: 269.160859823227
• CID: 5907844
• PubChem ID: 82647886
• Update Time: 2025-05-26

4-(5-bromo-2-methylphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-methylphenyl)-1,3-thiazol-2-amine
• 2-Thiazolamine, 4-(5-bromo-2-methylphenyl)-
• EN300-1897215
• 1502787-70-3

• Inchi： 1S/C10H9BrN2S/c1-6-2-3-7(11)4-8(6)9-5-14-10(12)13-9/h2-5H,1H3,(H2,12,13)
• InChI Key： GLCZRGPJNFYCFL-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC(Br)=CC=C2C)N=C1N

Computed Properties

• Exact Mass: 267.96698g/mol
• Monoisotopic Mass: 267.96698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.563±0.06 g/cm3(Predicted)
• Boiling Point: 388.7±27.0 °C(Predicted)
• pka: 4.15±0.10(Predicted)

Additional information on 4-(5-bromo-2-methylphenyl)-1,3-thiazol-2-amine

Research Brief on 4-(5-bromo-2-methylphenyl)-1,3-thiazol-2-amine (CAS: 1502787-70-3): Recent Advances and Applications

The compound 4-(5-bromo-2-methylphenyl)-1,3-thiazol-2-amine (CAS: 1502787-70-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the development of novel kinase inhibitors and its promising activity in various disease models, particularly in oncology and inflammatory disorders.

One of the most notable advancements in the study of 4-(5-bromo-2-methylphenyl)-1,3-thiazol-2-amine is its application in the synthesis of targeted kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against specific tyrosine kinases implicated in cancer progression. The study utilized a combination of computational modeling and in vitro assays to identify the optimal structural modifications for enhancing both potency and selectivity. These findings suggest that 4-(5-bromo-2-methylphenyl)-1,3-thiazol-2-amine could serve as a valuable scaffold for the development of next-generation kinase inhibitors.

In addition to its role in oncology, recent research has explored the anti-inflammatory properties of this compound. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that 4-(5-bromo-2-methylphenyl)-1,3-thiazol-2-amine derivatives significantly reduced the production of pro-inflammatory cytokines in macrophage models. The study attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, a critical regulator of inflammatory responses. These results indicate its potential as a lead compound for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 4-(5-bromo-2-methylphenyl)-1,3-thiazol-2-amine have also been a focus of recent research. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route for this compound, addressing previous challenges related to yield and purity. The authors employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which improved the overall efficiency of the synthesis. This advancement is expected to facilitate further pharmacological studies and accelerate the development of related drug candidates.

Despite these promising developments, challenges remain in the clinical translation of 4-(5-bromo-2-methylphenyl)-1,3-thiazol-2-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. However, the compound's versatility and demonstrated biological activity make it a compelling subject for ongoing research. Future studies are likely to explore its applications in combination therapies and its potential as a precision medicine tool.

In conclusion, 4-(5-bromo-2-methylphenyl)-1,3-thiazol-2-amine (CAS: 1502787-70-3) represents a promising candidate in the field of medicinal chemistry, with applications spanning oncology, inflammation, and beyond. Continued research into its mechanisms of action and synthetic optimization will be critical for unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of novel bioactive compounds and highlights the need for further investment in this area.